Strictosidinic acid
Strictosidinic acid
Brand Name:
Vulcanchem
CAS No.:
150148-81-5
VCID:
VC0127223
InChI:
InChI=1S/C26H32N2O9/c1-2-12-15(9-18-20-14(7-8-27-18)13-5-3-4-6-17(13)28-20)16(24(33)34)11-35-25(12)37-26-23(32)22(31)21(30)19(10-29)36-26/h2-6,11-12,15,18-19,21-23,25-32H,1,7-10H2,(H,33,34)/t12-,15+,18+,19-,21-,22+,23-,25+,26+/m1/s1
SMILES:
C=CC1C(C(=COC1OC2C(C(C(C(O2)CO)O)O)O)C(=O)O)CC3C4=C(CCN3)C5=CC=CC=C5N4
Molecular Formula:
C26H32N2O9
Molecular Weight:
516.5 g/mol
Strictosidinic acid
CAS No.: 150148-81-5
Reference Standards
VCID: VC0127223
Molecular Formula: C26H32N2O9
Molecular Weight: 516.5 g/mol
| CAS No. | 150148-81-5 |
|---|---|
| Product Name | Strictosidinic acid |
| Molecular Formula | C26H32N2O9 |
| Molecular Weight | 516.5 g/mol |
| IUPAC Name | (2S,3R,4S)-3-ethenyl-4-[[(1S)-2,3,4,9-tetrahydro-1H-pyrido[3,4-b]indol-1-yl]methyl]-2-[(2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxy-3,4-dihydro-2H-pyran-5-carboxylic acid |
| Standard InChI | InChI=1S/C26H32N2O9/c1-2-12-15(9-18-20-14(7-8-27-18)13-5-3-4-6-17(13)28-20)16(24(33)34)11-35-25(12)37-26-23(32)22(31)21(30)19(10-29)36-26/h2-6,11-12,15,18-19,21-23,25-32H,1,7-10H2,(H,33,34)/t12-,15+,18+,19-,21-,22+,23-,25+,26+/m1/s1 |
| Standard InChIKey | CMMIVMFGFIBAGC-IUNANRIWSA-N |
| Isomeric SMILES | C=C[C@@H]1[C@@H](C(=CO[C@H]1O[C@H]2[C@@H]([C@H]([C@@H]([C@H](O2)CO)O)O)O)C(=O)O)C[C@H]3C4=C(CCN3)C5=CC=CC=C5N4 |
| SMILES | C=CC1C(C(=COC1OC2C(C(C(C(O2)CO)O)O)O)C(=O)O)CC3C4=C(CCN3)C5=CC=CC=C5N4 |
| Canonical SMILES | C=CC1C(C(=COC1OC2C(C(C(C(O2)CO)O)O)O)C(=O)O)CC3C4=C(CCN3)C5=CC=CC=C5N4 |
| Appearance | Powder |
| Synonyms | strictosidinic acid |
| PubChem Compound | 21586927 |
| Last Modified | Nov 11 2021 |
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